Cas no 1805189-96-1 (2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide)

• Product Name: 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide
• CAS No: 1805189-96-1
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 4974087
• Update Time: 2025-05-23

2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide

• Inchi： 1S/C6H5BrFNO3S/c7-4-1-3(8)2-5(10)6(4)13(9,11)12/h1-2,10H,(H2,9,11,12)
• InChI Key： HNOAZTKDSIAUIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1S(N)(=O)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 1.5
• Topological Polar Surface Area: 88.8

Additional information on 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide

Introduction to 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide (CAS No. 1805189-96-1)

2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1805189-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, including the presence of bromine, fluorine, and hydroxyl substituents on a benzenesulfonamide backbone, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide have been subjects of extensive research due to its potential as a building block in the design of novel therapeutic agents. The bromo and fluoro groups introduce halogenation, which is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity to biological targets. Meanwhile, the hydroxyl group can participate in hydrogen bonding interactions, further modulating the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary computational studies have indicated potential interactions with bacterial enzymes involved in DNA gyrase inhibition, a mechanism exploited by several antibiotics.

In addition to its antimicrobial potential, the structural motifs present in 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide have been explored for their role in modulating immune responses. Sulfonamides are known to interact with immune system components, and modifications such as those introduced by bromo and fluoro substituents can fine-tune these interactions. Current research is focused on understanding how these structural elements influence the compound's ability to modulate cytokine release and immune cell signaling pathways.

The hydroxyl group in 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide also plays a critical role in determining its solubility and bioavailability. Hydroxyl-containing compounds often exhibit improved solubility in polar environments, which can enhance their absorption and distribution within biological systems. This characteristic makes it a valuable candidate for formulation development, particularly for oral or injectable therapies where solubility is a key factor.

From a synthetic chemistry perspective, 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide serves as a versatile intermediate for constructing more complex molecules. The presence of multiple functional groups allows for further derivatization through various chemical reactions, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These synthetic pathways enable chemists to explore a wide range of structural variations, thereby expanding the pharmacological space for potential drug candidates.

The pharmaceutical industry has been increasingly interested in sulfonamide derivatives due to their historical success as therapeutic agents. Compounds like sulfamethoxazole and dapsone have demonstrated efficacy across multiple therapeutic areas, including antibacterial and anti-inflammatory treatments. The introduction of halogenated sulfonamides like 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide into drug discovery pipelines represents an evolution in sulfonamide-based drug design, leveraging structural modifications to enhance potency and selectivity.

Recent preclinical studies have begun to uncover the pharmacological profile of 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide. These studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression. By targeting specific enzymatic pathways, this compound may offer a novel approach to cancer therapy, particularly in cases where existing treatments have shown limited efficacy. The ability of sulfonamides to disrupt protein-protein interactions makes them attractive candidates for kinase inhibition.

The impact of fluorine substitution on the bioactivity of 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide has also been a focal point of investigation. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability and binding affinity. In this compound, the fluorine atom at the 4-position likely contributes to optimal interactions with biological targets while minimizing off-target effects.

As research continues to unfold, the therapeutic applications of 2-Bromo-4-fluoro-6-hydroxybenzenesulfonamide are expected to expand beyond initial findings. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory discoveries into clinical reality. The compound's unique structural features provide a strong foundation for further exploration, making it a promising candidate for future drug development initiatives.